Cas no 1251691-80-1 (butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate)

• Product Name: butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate
• CAS No: 1251691-80-1
• MF: C₂₄H₂₅FN₂O₆S
• MW: 488.528508901596
• CID: 5398503
• Update Time: 2025-06-13

butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• Butyl 4-[6-fluoro-2-(4-morpholinylcarbonyl)-1,1-dioxido-4H-1,4-benzothiazin-4-yl]benzoate
• butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate

• Inchi： 1S/C24H25FN2O6S/c1-2-3-12-33-24(29)17-4-7-19(8-5-17)27-16-22(23(28)26-10-13-32-14-11-26)34(30,31)21-9-6-18(25)15-20(21)27/h4-9,15-16H,2-3,10-14H2,1H3
• InChI Key： NGSFXEXIMLMJCP-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(N2C3=CC(F)=CC=C3S(=O)(=O)C(C(N3CCOCC3)=O)=C2)C=C1

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 692.0±55.0 °C(Predicted)
• pka: -1.97±0.20(Predicted)

Additional information on butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate

Butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate (CAS No. 1251691-80-1): A Comprehensive Overview

Butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]]benzoate, identified by its CAS number 1251691-80-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The presence of multiple functional groups, including a fluoro substituent and a morpholine moiety, contributes to its unique chemical properties and makes it a subject of intense research interest.

The structural framework of Butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate incorporates elements from several heterocyclic systems, notably benzothiazine and benzophenone derivatives. The benzothiazine core is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral and anticancer agents. The introduction of a fluoro group at the 6-position of the benzothiazine ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

The morpholine carbonyl group at the 2-position further modulates the electronic properties of the molecule. Morpholine derivatives are well-known for their role as bioisosteres in drug development, often replacing piperazine or piperidine moieties to improve pharmacokinetic profiles. The dioxo group (C=O-C=O) in the benzothiazine ring adds another layer of complexity, contributing to hydrogen bonding capabilities and potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate has emerged as a promising candidate in this endeavor. Its unique structural features make it a versatile scaffold for further derivatization and optimization.

The compound's potential applications span across various therapeutic areas. For instance, its benzothiazine core is known to exhibit antiviral properties by interfering with viral replication mechanisms. The presence of the fluoro substituent further enhances these effects by improving binding affinity to viral enzymes. Additionally, the morpholine moiety may contribute to anti-inflammatory activities by modulating cytokine production and signaling pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug-receptor interactions. The fluorine atom's small size and high electronegativity allow it to fit into hydrophobic pockets of biological targets with high precision, thereby increasing binding affinity. This principle has been successfully applied in the development of antiviral drugs like oseltamivir (Tamiflu), where fluorine atoms play a crucial role in its efficacy.

The synthesis of Butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl]benzoate involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the benzothiazine ring through cyclization reactions, followed by functional group modifications such as fluorination and morpholine incorporation. Advanced techniques like transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

In terms of pharmacokinetic properties, Butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-y]benzoate demonstrates promising characteristics. The butyl ester group at the 4-position contributes to good solubility in both aqueous and organic solvents, facilitating formulation into various dosage forms. Additionally, metabolic studies suggest that this compound undergoes slow degradation in vivo, indicating a prolonged half-life which could be advantageous for therapeutic applications.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify potential interactions with biological targets. These studies have provided valuable insights into how structural modifications can enhance activity while minimizing off-target effects.

Evaluation of Butyl 4-[6-fluoro-2-(morpholine-4-carbonyl)-1,1-dioxo-4H-lambda6,4-benzothiazin]-yl]benzoate in preclinical models has revealed intriguing results. In vitro assays have shown potent activity against several enzymes implicated in viral replication and inflammation. Furthermore, animal studies indicate that this compound exhibits low toxicity profiles across multiple species.

The future directions for research on Butyl 4-[6-fluoro-2-(mor-pholine-carbonyl)- 1, 1 dioxo -H -lambda 6, b enzothia z ine -< strong > - y l] benz o ate (CAS No. 125169180- - 80) are multifaceted.

One key area involves further derivatization to enhance its therapeutic profile.

By introducing additional functional groups or modifying existing ones,

researchers aim to improve its bioavailability,

target specificity,

and metabolic stability.

Another exciting avenue is exploring its potential as an inhibitor for novel drug targets.

With advancements in genomics and proteomics,

scientists are identifying new biomarkers

and pathways that could be modulated by this compound.

Additionally,

combining it with other therapeutic agents may lead to synergistic effects,

offering new treatment strategies for complex diseases.